[3-(4-chlorophenyl)-4,5-dihydro-1H-pyrazol-1-yl](2-methoxyphenyl)acetonitrile

• Molecular Formula: C18H16ClN3O
• Molecular Weight: 325.8 g/mol
• IUPAC Name: 2-[5-(4-chlorophenyl)-3,4-dihydropyrazol-2-yl]-2-(2-methoxyphenyl)acetonitrile
• InChI: InChI=1S/C18H16ClN3O/c1-23-18-5-3-2-4-15(18)17(12-20)22-11-10-16(21-22)13-6-8-14(19)9-7-13/h2-9,17H,10-11H2,1H3
• InChI Key: UVZWNWMOHCTNTA-UHFFFAOYSA-N
• SMILES: COC1=CC=CC=C1C(C#N)N2CCC(=N2)C3=CC=C(C=C3)Cl

Description

[3-(4-chlorophenyl)-4,5-dihydro-1H-pyrazol-1-yl](2-methoxyphenyl)acetonitrile, also known as MPPA, is a chemical compound with potential applications in the field of medicinal chemistry. The compound is a pyrazole derivative, which has been shown to exhibit promising biological properties.

Mechanism of Action

The mechanism of action of [3-(4-chlorophenyl)-4,5-dihydro-1H-pyrazol-1-yl](2-methoxyphenyl)acetonitrile is not fully understood, but it is believed to involve the modulation of various signaling pathways. In cancer cells, [3-(4-chlorophenyl)-4,5-dihydro-1H-pyrazol-1-yl](2-methoxyphenyl)acetonitrile has been shown to induce apoptosis by activating the caspase cascade and inhibiting the Akt signaling pathway. In neurodegenerative diseases, [3-(4-chlorophenyl)-4,5-dihydro-1H-pyrazol-1-yl](2-methoxyphenyl)acetonitrile has been shown to inhibit the aggregation of amyloid beta peptides by interacting with the hydrophobic residues of the peptide.
Biochemical and Physiological Effects:
[3-(4-chlorophenyl)-4,5-dihydro-1H-pyrazol-1-yl](2-methoxyphenyl)acetonitrile has been shown to exhibit various biochemical and physiological effects, including anti-cancer, neuroprotective, and anti-inflammatory effects. In cancer cells, [3-(4-chlorophenyl)-4,5-dihydro-1H-pyrazol-1-yl](2-methoxyphenyl)acetonitrile has been shown to induce apoptosis, inhibit cell proliferation, and inhibit the Akt signaling pathway. In neurodegenerative diseases, [3-(4-chlorophenyl)-4,5-dihydro-1H-pyrazol-1-yl](2-methoxyphenyl)acetonitrile has been shown to inhibit the aggregation of amyloid beta peptides and protect against neuronal damage. Inflammation is another area where [3-(4-chlorophenyl)-4,5-dihydro-1H-pyrazol-1-yl](2-methoxyphenyl)acetonitrile has been investigated, as it has been shown to inhibit the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One advantage of using [3-(4-chlorophenyl)-4,5-dihydro-1H-pyrazol-1-yl](2-methoxyphenyl)acetonitrile in lab experiments is its potential for use in the treatment of various diseases. [3-(4-chlorophenyl)-4,5-dihydro-1H-pyrazol-1-yl](2-methoxyphenyl)acetonitrile has been shown to exhibit promising biological properties, making it a potential candidate for drug development. However, one limitation of using [3-(4-chlorophenyl)-4,5-dihydro-1H-pyrazol-1-yl](2-methoxyphenyl)acetonitrile in lab experiments is its moderate yield and purity, which can make it difficult to obtain sufficient quantities of the compound for testing.

Future Directions

There are several future directions for research involving [3-(4-chlorophenyl)-4,5-dihydro-1H-pyrazol-1-yl](2-methoxyphenyl)acetonitrile. One area of research is the development of [3-(4-chlorophenyl)-4,5-dihydro-1H-pyrazol-1-yl](2-methoxyphenyl)acetonitrile-based drugs for the treatment of various diseases. Another area of research is the investigation of the mechanism of action of [3-(4-chlorophenyl)-4,5-dihydro-1H-pyrazol-1-yl](2-methoxyphenyl)acetonitrile, as the exact pathways involved in its biological activity are not fully understood. Additionally, further studies are needed to determine the safety and toxicity of [3-(4-chlorophenyl)-4,5-dihydro-1H-pyrazol-1-yl](2-methoxyphenyl)acetonitrile in vivo, as well as its potential interactions with other drugs.

Synthesis Methods

The synthesis of [3-(4-chlorophenyl)-4,5-dihydro-1H-pyrazol-1-yl](2-methoxyphenyl)acetonitrile involves the reaction of 2-methoxybenzaldehyde with 4-chlorophenyl hydrazine to form the corresponding hydrazone. The hydrazone is then reacted with acetonitrile in the presence of a catalytic amount of acetic acid to produce [3-(4-chlorophenyl)-4,5-dihydro-1H-pyrazol-1-yl](2-methoxyphenyl)acetonitrile. The overall yield of this synthesis method is moderate, but the purity of the compound can be improved through recrystallization.

Scientific Research Applications

[3-(4-chlorophenyl)-4,5-dihydro-1H-pyrazol-1-yl](2-methoxyphenyl)acetonitrile has been investigated for its potential applications in various fields of medicinal chemistry, including cancer research, neurodegenerative diseases, and inflammation. In cancer research, [3-(4-chlorophenyl)-4,5-dihydro-1H-pyrazol-1-yl](2-methoxyphenyl)acetonitrile has been shown to inhibit the proliferation of cancer cells by inducing apoptosis. In neurodegenerative diseases, [3-(4-chlorophenyl)-4,5-dihydro-1H-pyrazol-1-yl](2-methoxyphenyl)acetonitrile has been investigated for its potential neuroprotective effects, as it has been shown to inhibit the aggregation of amyloid beta peptides. Inflammation is another area of research where [3-(4-chlorophenyl)-4,5-dihydro-1H-pyrazol-1-yl](2-methoxyphenyl)acetonitrile has been investigated, as it has been shown to inhibit the production of pro-inflammatory cytokines.